Cas no 3139-86-4 (4-ethenyl-α,α-diphenyl-Benzenemethanol)

• Product Name: 4-ethenyl-α,α-diphenyl-Benzenemethanol
• CAS No: 3139-86-4
• MF: C₂₁H₁₈O
• MW: 286.367025852203
• CID: 5730270
• Update Time: 2025-10-31

4-ethenyl-α,α-diphenyl-Benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-ethenyl-α,α-diphenyl-Benzenemethanol
• Benzenemethanol, 4-ethenyl-α,α-diphenyl-

• Inchi： 1S/C21H18O/c1-2-17-13-15-20(16-14-17)21(22,18-9-5-3-6-10-18)19-11-7-4-8-12-19/h2-16,22H,1H2
• InChI Key： SWWUBPMMAJXOOX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(C=C)=CC=1)O

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Melting Point: 75 °C
• Boiling Point: 442.3±14.0 °C(Predicted)
• pka: 12.75±0.29(Predicted)

Additional information on 4-ethenyl-α,α-diphenyl-Benzenemethanol

Recent Advances in the Study of 4-Ethenyl-α,α-diphenyl-Benzenemethanol (CAS: 3139-86-4) in Chemical Biology and Pharmaceutical Research

The compound 4-ethenyl-α,α-diphenyl-Benzenemethanol (CAS: 3139-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-ethenyl-α,α-diphenyl-Benzenemethanol as a key intermediate in the synthesis of more complex pharmaceutical agents. Its diphenylmethanol moiety, combined with an ethenyl group, provides a scaffold that can be readily modified to enhance binding affinity and selectivity toward biological targets. Researchers have explored its utility in the development of novel anti-inflammatory and anticancer agents, leveraging its ability to interact with specific protein targets involved in disease pathways.

One of the most promising areas of research involves the compound's role in modulating enzyme activity. Preliminary in vitro studies have demonstrated that derivatives of 4-ethenyl-α,α-diphenyl-Benzenemethanol exhibit inhibitory effects on certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. These findings suggest that further optimization of this scaffold could yield potent and selective inhibitors with clinical potential.

In addition to its pharmacological potential, recent advancements in synthetic chemistry have enabled more efficient and scalable routes to produce 4-ethenyl-α,α-diphenyl-Benzenemethanol. Novel catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and reduce environmental impact. These synthetic innovations are expected to facilitate broader exploration of this compound's applications in medicinal chemistry.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies and in vivo efficacy evaluations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant therapeutics.

In conclusion, 4-ethenyl-α,α-diphenyl-Benzenemethanol (CAS: 3139-86-4) represents a compelling area of study in chemical biology and pharmaceutical research. Its structural features and biological activity make it a valuable scaffold for drug discovery, and recent advancements in synthesis and characterization have further underscored its potential. Continued investigation into its therapeutic applications and mechanistic insights will be critical for realizing its full potential in addressing unmet medical needs.